Cas no 57897-72-0 (Henicosanamide)

• Product name: Henicosanamide
• CAS No: 57897-72-0
• MF: C₂₁H₄₃NO
• MW: 325.572226762772
• CID: 2674764
• PubChem ID: 20237401

Henicosanamide Chemical and Physical Properties

Names and Identifiers

• henicosanamide
• DTXSID10603960
• SCHEMBL217645
• E77708
• AS-83178
• YVGIZDMMJNFWGS-UHFFFAOYSA-N
• 57897-72-0
• Henicosanamide

• Inchi： InChI=1S/C21H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h2-20H2,1H3,(H2,22,23)
• InChI Key： YVGIZDMMJNFWGS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCC(=O)N

Computed Properties

• Exact Mass: 325.334464995g/mol
• Monoisotopic Mass: 325.334464995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Henicosanamide

Comprehensive Overview of Henicosanamide (CAS No. 57897-72-0): Properties, Applications, and Industry Insights

Henicosanamide, identified by its CAS number 57897-72-0, is a long-chain fatty acid amide with significant industrial and research applications. This compound belongs to the family of primary amides, characterized by a 21-carbon alkyl chain (henicosyl group) linked to a carboxamide functional group. Its molecular structure grants unique physicochemical properties, making it valuable in formulations requiring hydrophobic stability and surface activity.

In recent years, Henicosanamide has gained attention due to its role in sustainable material science and cosmetic formulations. As consumers increasingly prioritize eco-friendly products, researchers explore its potential as a bio-based alternative to synthetic surfactants. Studies highlight its compatibility with green chemistry principles, aligning with global trends like the EU's Chemicals Strategy for Sustainability.

The compound's thermal stability (decomposition point >200°C) and low volatility make it suitable for high-temperature applications. Industries leverage these traits in polymer additives, where it acts as a slip agent or mold-release compound. Notably, its non-ionic nature ensures compatibility with diverse matrices, addressing common formulation challenges in plastics engineering.

In personal care, Henicosanamide functions as an emollient and viscosity modifier. Its occlusive properties help retain skin moisture, while its non-comedogenic profile suits sensitive skin formulations. With the clean beauty movement driving demand for transparent ingredient lists, this naturally derived amide meets both performance and consumer preference criteria.

Analytical characterization of CAS 57897-72-0 typically involves GC-MS for purity assessment and FTIR spectroscopy for functional group verification. Recent advancements in chromatographic techniques enable precise quantification even in complex matrices, supporting quality control in industrial production.

Emerging research explores Henicosanamide's potential in nanotechnology. Its amphiphilic structure facilitates self-assembly into molecular monolayers, with applications ranging from corrosion inhibition to drug delivery systems. This aligns with growing interest in functional nanomaterials across biomedical and electronic sectors.

Regulatory profiles confirm Henicosanamide's safety under standard handling conditions. It holds GRAS (Generally Recognized As Safe) status for specific applications, though compliance with regional regulations like REACH or COSMOS standards requires case-by-case evaluation. Manufacturers must verify certification requirements for target markets.

Market projections indicate steady growth for long-chain amides, driven by bioeconomy initiatives. As industries seek renewable carbon sources, derivatives like Henicosanamide benefit from feedstock flexibility—producible from plant oils or animal fats. This positions it favorably within circular economy frameworks.

Technical challenges persist in large-scale synthesis optimization. Current methods include enzymatic amidation and catalytic processes, with ongoing research into energy-efficient production. Innovations in continuous flow chemistry may address yield and sustainability hurdles.

For researchers, key considerations when working with 57897-72-0 include its solubility profile (soluble in organic solvents like ethanol, insoluble in water) and crystalline morphology. Proper storage conditions (cool, inert atmosphere) prevent oxidative degradation, ensuring consistent performance in end-use applications.